Cas no 1955556-90-7 (1,9-dioxaspiro5.5undecane-4-carboximidamide hydrochloride)

• Product Name: 1,9-dioxaspiro5.5undecane-4-carboximidamide hydrochloride
• CAS No: 1955556-90-7
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• MDL: MFCD29991415
• CID: 4631710
• PubChem ID: 122163591
• Update Time: 2025-10-30

1,9-dioxaspiro5.5undecane-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,9-dioxaspiro[5.5]undecane-4-carboximidamide hydrochloride
• 1,9-dioxaspiro5.5undecane-4-carboximidamide hydrochloride

• MDL： MFCD29991415
• Inchi： 1S/C10H18N2O2.ClH/c11-9(12)8-1-4-14-10(7-8)2-5-13-6-3-10;/h8H,1-7H2,(H3,11,12);1H
• InChI Key： HVPUOUSPZCCBMW-UHFFFAOYSA-N
• SMILES： C(C1CCOC2(CCOCC2)C1)(N)=N.Cl

Additional information on 1,9-dioxaspiro5.5undecane-4-carboximidamide hydrochloride

Comprehensive Overview of 1,9-Dioxaspiro[5.5]undecane-4-carboximidamide Hydrochloride (CAS No. 1955556-90-7)

1,9-Dioxaspiro[5.5]undecane-4-carboximidamide hydrochloride (CAS No. 1955556-90-7) is a specialized organic compound with a unique spirocyclic structure, combining a carboximidamide functional group with a dioxaspiro backbone. This compound has garnered attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Its molecular formula and structural complexity make it a subject of interest for researchers exploring bioactive molecules and heterocyclic compounds.

The spirocyclic architecture of this compound contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for novel therapeutic agents. Researchers are particularly intrigued by its potential in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and industrial circles.

From a synthetic perspective, 1,9-dioxaspiro[5.5]undecane-4-carboximidamide hydrochloride is synthesized through multi-step organic reactions, often involving cyclization and amination processes. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous-based applications. This property is critical for drug formulation and biochemical assays, where solubility and stability are paramount.

The compound's relevance extends to green chemistry initiatives, as researchers seek eco-friendly synthetic routes. Questions like "How to optimize spirocyclic compound synthesis?" or "What are the applications of carboximidamide derivatives?" reflect common search trends, underscoring the need for detailed technical insights. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity.

In the context of AI-driven drug discovery, 1,9-dioxaspiro[5.5]undecane-4-carboximidamide hydrochloride exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for "AI in chemical synthesis" or "machine learning for heterocycles" highlight the intersection of technology and chemistry, where this compound serves as a case study.

Future research directions may explore its structure-activity relationships (SAR) and toxicological profiles, addressing queries like "Is spiro[5.5]undecane derivative safe for biological use?" or "What solvents work best for this compound?" Such inquiries align with industry standards for preclinical evaluation and regulatory compliance.

In summary, 1,9-dioxaspiro[5.5]undecane-4-carboximidamide hydrochloride (CAS No. 1955556-90-7) represents a versatile scaffold with broad scientific implications. Its integration into medicinal chemistry, material science, and sustainable synthesis underscores its value as a research tool and potential therapeutic candidate.